1,4-Oxazepane-6-carbonitrile
Description
1,4-Oxazepane-6-carbonitrile is a seven-membered heterocyclic compound containing one oxygen and one nitrogen atom within its ring structure, with a nitrile (-C≡N) functional group at the 6-position.
Properties
Molecular Formula |
C6H10N2O |
|---|---|
Molecular Weight |
126.16 g/mol |
IUPAC Name |
1,4-oxazepane-6-carbonitrile |
InChI |
InChI=1S/C6H10N2O/c7-3-6-4-8-1-2-9-5-6/h6,8H,1-2,4-5H2 |
InChI Key |
OSELQDVGTWPYBS-UHFFFAOYSA-N |
Canonical SMILES |
C1COCC(CN1)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Ring System Variations: The pyridine-diazepane hybrid in 6-(1,4-diazepan-1-yl)nicotinonitrile introduces aromaticity, enabling π-π stacking interactions in biological targets, which are absent in the purely aliphatic 1,4-oxazepane scaffold .
Reactivity and Pharmacological Implications
- Nitrile Reactivity : The nitrile group in this compound may undergo hydrolysis to form carboxylic acids or participate in click chemistry, whereas the hydroxyl group in its derivative () could limit such reactivity due to steric or electronic effects .
Challenges in Comparative Analysis
- Limited direct data on this compound necessitates extrapolation from its hydroxy derivative and structurally related compounds.
- ’s compound demonstrates how complex substituents can drastically alter physicochemical properties, underscoring the need for tailored synthetic strategies .
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